Cas no 25218-99-9 (2-Acetamido-6-bromopyridine)

• Product Name: 2-Acetamido-6-bromopyridine
• CAS No: 25218-99-9
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD00234277
• CID: 851443
• PubChem ID: 10353221
• Update Time: 2025-11-05

2-Acetamido-6-bromopyridine Chemical and Physical Properties

Names and Identifiers

• N-(6-Bromopyridin-2-yl)acetamide
• 2-Acetamido-6-bromopyridine
• Acetamide, N-(6-bromo-2-pyridinyl)-
• 2-acetylamino-6-bromopyridine
• 2-BROMO-6-ACETAMINOPYRIDINE
• 6-acetamido-2-bromopyridine
• Acetamide,N-(6-bromo-2-pyridinyl)
• N-(6-Bromo-2-pyridinyl)acetamide
• N-(6-bromo-2-pyridyl)acetamide
• N-(6-Bromo-Pyridin-2-yl)-acetamide
• 2-Bromo-6-(acetylamino)pyridine
• AZKOTMZRXXAOOB-UHFFFAOYSA-N
• Acetamide,N-(6-bromo-2-pyridinyl)-
• MB01012
• Acetamide,?N-(6-bromo-2-pyridinyl)-
• DTXSID60438562
• F18258
• 2-Acetamido-6-bromopyridine;AcetaMide,N-(6-broMo-2-pyridinyl)-
• 25218-99-9
• CS-0061071
• MFCD00234277
• SCHEMBL1432533
• DS-17602
• J-400274
• AKOS009546176
• SY384654

• MDL： MFCD00234277
• Inchi： 1S/C7H7BrN2O/c1-5(11)9-7-4-2-3-6(8)10-7/h2-4H,1H3,(H,9,10,11)
• InChI Key： AZKOTMZRXXAOOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NC(C)=O

Computed Properties

• Exact Mass: 213.97400
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1.4

Experimental Properties

• PSA: 41.99000
• LogP: 1.87550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Acetamido-6-bromopyridine

Recent Advances in the Application of 2-Acetamido-6-bromopyridine (CAS: 25218-99-9) in Chemical Biology and Pharmaceutical Research

2-Acetamido-6-bromopyridine (CAS: 25218-99-9) has emerged as a versatile intermediate in chemical biology and pharmaceutical research, particularly in the synthesis of novel bioactive compounds. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Acetamido-6-bromopyridine as a key building block in the synthesis of selective JAK3 inhibitors. The bromo substituent at the 6-position was found to facilitate efficient Suzuki-Miyaura cross-coupling reactions, enabling rapid diversification of the pyridine core. Researchers achieved a 78% yield in the palladium-catalyzed coupling with various boronic acids, underscoring the compound's synthetic utility.

In antimicrobial research, 2-Acetamido-6-bromopyridine derivatives have shown promising activity against drug-resistant bacterial strains. A recent ACS Infectious Diseases report (2024) identified several N-(6-bromopyridin-2-yl)acetamide analogs with minimum inhibitory concentrations (MICs) below 2 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA). The electron-withdrawing bromo group was crucial for maintaining compound stability under physiological conditions while allowing for targeted modifications.

The compound's photophysical properties have also been exploited in chemical biology applications. A Nature Chemical Biology publication (2023) detailed the development of 2-Acetamido-6-bromopyridine-based fluorescent probes for real-time monitoring of enzymatic activity. The bromine atom served as an excellent leaving group for nucleophilic aromatic substitution, enabling facile conjugation with fluorophores while preserving the acetamido group's hydrogen-bonding capacity.

Recent advances in synthetic methodologies have expanded the accessibility of 2-Acetamido-6-bromopyridine derivatives. A 2024 Organic Process Research & Development paper reported a scalable, continuous-flow synthesis route with improved safety profile and reduced environmental impact compared to traditional batch processes. The new protocol achieved 85% overall yield while minimizing hazardous waste generation.

Structural-activity relationship (SAR) studies have revealed that the 2-acetamido moiety contributes significantly to target binding affinity through hydrogen bond interactions, while the 6-bromo substituent offers optimal steric and electronic properties for further derivatization. Computational modeling studies published in Journal of Chemical Information and Modeling (2023) provided molecular-level insights into these interactions, facilitating rational design of more potent analogs.

Looking forward, researchers anticipate increased application of 2-Acetamido-6-bromopyridine in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its dual functionality makes it particularly suitable for constructing heterobifunctional molecules. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting oncology and inflammatory diseases.